molecular formula C9H12BrNO3S B8413035 4-Bromomethyl-N-(2-hydroxyethyl)benzenesulfonamide

4-Bromomethyl-N-(2-hydroxyethyl)benzenesulfonamide

Cat. No.: B8413035
M. Wt: 294.17 g/mol
InChI Key: FNYHOTMJAZDDOT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromomethyl-N-(2-hydroxyethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H12BrNO3S and its molecular weight is 294.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H12BrNO3S

Molecular Weight

294.17 g/mol

IUPAC Name

4-(bromomethyl)-N-(2-hydroxyethyl)benzenesulfonamide

InChI

InChI=1S/C9H12BrNO3S/c10-7-8-1-3-9(4-2-8)15(13,14)11-5-6-12/h1-4,11-12H,5-7H2

InChI Key

FNYHOTMJAZDDOT-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CBr)S(=O)(=O)NCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(Bromomethyl)benzenesulfonyl chloride (5.0 g, 18.6 mmol) was dissolved in tetrahydrofuran. Ethanolamine (1.1 mL, 18.6 mmol) and and N,N-diisopropylethylamine (3.9 mL, 22.3 mmol) were added, and the reaction was allowed to stir at ambient temperature for 30 minutes. The reaction was concentrated to an oil that was partitioned between water and ethyl acetate and extracted with ethyl acetate. The organic extracts were combined, washed with brine, dried over Na2SO4, and filtered. The resulting filtrate was concentrated to an oil that was a mixture of the title compound and 4-chloromethyl N-(2-hydroxyethyl)benzenesulfonamide. The resulting oil was dried in vacuo (3.7 g, 68%). ES-MS m/z 250 (M+H) and 294 (M+H).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1.1 mL
Type
reactant
Reaction Step Two
Quantity
3.9 mL
Type
reactant
Reaction Step Two

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